Cas no 2287273-63-4 (1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol)

• Product Name: 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol
• CAS No: 2287273-63-4
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 6305123
• PubChem ID: 165741655
• Update Time: 2025-06-08

1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749446
• 2287273-63-4
• 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol

• Inchi： 1S/C13H19N3O2/c1-4-18-9-13(2,3)8-16-12-6-5-10(17)7-11(12)14-15-16/h5-7,17H,4,8-9H2,1-3H3
• InChI Key： KQKKJTPVJNPCGY-UHFFFAOYSA-N
• SMILES： O(CC)CC(C)(C)CN1C2C=CC(=CC=2N=N1)O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol

Professional Introduction to Compound with CAS No. 2287273-63-4 and Product Name: 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol

The compound identified by the CAS number 2287273-63-4 and the product name 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the benzotriazole class, a group of heterocyclic organic compounds that have garnered considerable attention due to their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly its 3-ethoxy-2,2-dimethylpropyl substituent and the benzotriazol-5-ol core, contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzotriazole derivatives in the development of novel therapeutic agents. The 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol molecule has been investigated for its potential role in various pharmacological pathways. Its molecular structure suggests that it may exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial activities. These characteristics make it a promising candidate for further exploration in drug discovery and development.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of intense research. The benzotriazol-5-ol moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that could lead to therapeutic effects. The presence of the 3-ethoxy-2,2-dimethylpropyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and efficacy. This balance between hydrophilicity and lipophilicity is essential for optimizing pharmacokinetic profiles.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate the structural integrity of 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol. These methods provide detailed insights into the molecular structure and dynamics, which are crucial for understanding its interactions with biological systems. Additionally, computational chemistry approaches have been utilized to predict potential binding affinities and metabolic pathways.

The pharmaceutical industry has shown particular interest in benzotriazole derivatives due to their versatility. The 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol compound has been tested in various preclinical models to assess its efficacy and safety. Preliminary results indicate that it may possess significant therapeutic potential in treating conditions such as neurodegenerative diseases and inflammatory disorders. These findings are supported by in vitro studies that demonstrate its ability to modulate key signaling pathways involved in these conditions.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The unique structural features of 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol allow it to be incorporated into nanoparticles or other delivery vehicles that can enhance drug delivery efficiency. This approach could lead to improved therapeutic outcomes by ensuring that the active compound reaches its target site in higher concentrations while minimizing side effects.

The synthesis of 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed novel synthetic routes that improve yield and purity while reducing environmental impact. These advancements are in line with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Future research directions for this compound include exploring its interactions with specific enzymes and receptors involved in disease pathways. By understanding these interactions at a molecular level, scientists can design more effective drugs with fewer off-target effects. Additionally, studies on its pharmacokinetic properties will provide valuable data for optimizing dosing regimens and improving patient compliance.

The broader significance of benzotriazole derivatives like 1-(3-hydroxypropyl)-4-morpholinecarbonitrile, which shares some structural similarities with our compound, lies in their ability to serve as scaffolds for drug discovery. By modifying their core structures or substituents, researchers can generate libraries of compounds with tailored biological activities. This approach has already led to several successful drug candidates entering clinical trials.

In conclusion, 2287273_63_4 represents a promising chemical entity with significant potential for therapeutic applications, particularly in areas where inflammation or oxidative stress plays a key role, such as neurodegenerative diseases, cardiovascular disorders, and autoimmune conditions.* Its unique structural features, coupled with advanced synthetic methodologies, make it an attractive candidate for further research.* As our understanding*of molecular mechanisms*continues*to evolve,*compounds like *this one*will undoubtedly play an increasingly important role*in developing*novel treatments*for complex diseases.